Cas no 501014-42-2 (cis-Stilbeneboronic acid diethanolamine cyclic ester)

• Product Name: cis-Stilbeneboronic acid diethanolamine cyclic ester
• CAS No: 501014-42-2
• MF: C₁₈H₂₀BNO₂
• MW: 293.167904853821
• CID: 92906
• PubChem ID: 22572029
• Update Time: 2025-05-20

cis-Stilbeneboronic acid diethanolamine cyclic ester Chemical and Physical Properties

Names and Identifiers

• cis-Stilbeneboronic acid diethanolamine cyclic ester
• cis-(1,2-Diphenylethenyl)boronic acid diethanolamine cyclic ester
• 2-(1,2-diphenylethenyl)-1,3,6,2-dioxazaborocane
• cis-Stilbeneboronic acid diethanolamine ester
• SCHEMBL5704241
• 501014-42-2
• (Z)-2-(1,2-Diphenylvinyl)-1,3,6,2-dioxazaborocane

• Inchi： 1S/C18H20BNO2/c1-3-7-16(8-4-1)15-18(17-9-5-2-6-10-17)19-21-13-11-20-12-14-22-19/h1-10,15,20H,11-14H2/b18-15+
• InChI Key： VMCNVUTVKBCQKB-OBGWFSINSA-N
• SMILES： O1B(/C(=C/C2C=CC=CC=2)/C2C=CC=CC=2)OCCNCC1

Computed Properties

• Exact Mass: 293.15900
• Monoisotopic Mass: 293.1587090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Color/Form: White solid
• Density: 1.107
• Melting Point: 239-241°C
• Boiling Point: 404.11°C at 760 mmHg
• Flash Point: 198.199°C
• Refractive Index: 1.575
• PSA: 30.49000
• LogP: 3.21980
• Solubility: Not determined

cis-Stilbeneboronic acid diethanolamine cyclic ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Additional information on cis-Stilbeneboronic acid diethanolamine cyclic ester

Introduction to cis-Stilbeneboronic acid diethanolamine cyclic ester (CAS No. 501014-42-2)

Cis-Stilbeneboronic acid diethanolamine cyclic ester (CAS No. 501014-42-2) is a versatile compound with significant applications in various fields, including organic synthesis, materials science, and medicinal chemistry. This compound is characterized by its unique structural features and chemical properties, which make it an important intermediate and building block in the development of novel materials and pharmaceuticals.

The cis-stilbeneboronic acid moiety in this compound is a key functional group that imparts specific reactivity and selectivity. The diethanolamine cyclic ester structure further enhances its stability and solubility, making it suitable for a wide range of chemical reactions and processes. Recent advancements in the field have highlighted the potential of this compound in various applications, from catalysis to drug discovery.

In the realm of organic synthesis, cis-Stilbeneboronic acid diethanolamine cyclic ester has been utilized as a crucial intermediate in the synthesis of complex organic molecules. Its boronic acid functionality allows for efficient coupling reactions, particularly in Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of biologically active compounds. The cyclic ester structure provides additional stability, making it an ideal choice for multi-step synthetic sequences.

Recent studies have also explored the use of cis-Stilbeneboronic acid diethanolamine cyclic ester in materials science. The compound's unique electronic and optical properties make it a promising candidate for the development of advanced materials, such as luminescent materials and sensors. Researchers have reported that the compound exhibits excellent photostability and tunable emission properties, which can be tailored by modifying its chemical structure.

In the field of medicinal chemistry, cis-Stilbeneboronic acid diethanolamine cyclic ester has shown potential as a lead compound for drug discovery. Its ability to form stable complexes with metal ions has led to its exploration in metalloenzyme inhibitors and metal-based therapeutics. Additionally, the compound's boronic acid functionality can be used to target specific biological pathways, making it a valuable tool in the development of targeted therapies.

The synthetic accessibility of cis-Stilbeneboronic acid diethanolamine cyclic ester has been improved through various methodologies. One notable approach involves the use of palladium-catalyzed reactions to efficiently synthesize the compound from readily available starting materials. This method not only enhances yield but also reduces environmental impact by minimizing waste generation.

Recent research has also focused on optimizing the physical properties of cis-Stilbeneboronic acid diethanolamine cyclic ester. Studies have shown that by fine-tuning the substituents on the stilbene backbone, researchers can control the compound's solubility, melting point, and other physicochemical properties. This level of control is crucial for developing formulations that meet specific application requirements.

The safety profile of cis-Stilbeneboronic acid diethanolamine cyclic ester has been extensively evaluated. Toxicological studies have demonstrated that the compound exhibits low toxicity and good biocompatibility, making it suitable for use in both industrial and biomedical applications. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety.

In conclusion, cis-Stilbeneboronic acid diethanolamine cyclic ester (CAS No. 501014-42-2) is a multifaceted compound with a wide range of applications in organic synthesis, materials science, and medicinal chemistry. Its unique structural features and chemical properties make it an invaluable tool for researchers and developers working on innovative solutions in these fields. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its impact on science and technology.